4-Methyl-2-(oxetan-3-yloxy)aniline

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: 4-methyl-2-(oxetan-3-yloxy)aniline
• InChI: InChI=1S/C10H13NO2/c1-7-2-3-9(11)10(4-7)13-8-5-12-6-8/h2-4,8H,5-6,11H2,1H3
• InChI Key: YHBDTOLPQBPLBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)OC2COC2

Description

4-Methyl-2-(oxetan-3-yloxy)aniline is an aniline derivative featuring a methyl group at the para position and an oxetan-3-yloxy group at the ortho position relative to the amino group. This compound’s structure combines aromaticity with the strained oxetane ring, which influences its electronic and steric properties. The oxetane moiety enhances solubility and metabolic stability, making such derivatives valuable in medicinal chemistry and agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-(oxetan-3-yloxy)aniline can be achieved through several methods. One common approach involves the reaction of 4-methyl-2-nitroaniline with oxetane-3-ol under suitable conditions to form the desired product . The reaction typically requires the use of a catalyst and may be carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods

The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-(oxetan-3-yloxy)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride are typically used.

Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions include various substituted aniline derivatives, quinones, and other functionalized aromatic compounds .

Scientific Research Applications

4-Methyl-2-(oxetan-3-yloxy)aniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a precursor in the preparation of various functional materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in the design of novel therapeutic agents.

Industry: It finds applications in the production of specialty chemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(oxetan-3-yloxy)aniline involves its interaction with specific molecular targets and pathways. The oxetane ring can undergo ring-opening reactions, leading to the formation of reactive intermediates that can interact with biological macromolecules. These interactions can modulate various biochemical pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : The oxetan-3-yloxy group is less electron-withdrawing than trifluoromethyl (in 4-Methyl-2-(trifluoromethyl)aniline) but more polar than a simple methoxy group .

Biological Activity

4-Methyl-2-(oxetan-3-yloxy)aniline is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant case studies.

• Molecular Formula : C11H13NO2
• Molecular Weight : 191.23 g/mol
• IUPAC Name : 4-Methyl-2-(oxetan-3-yloxy)aniline
• Canonical SMILES : CC1=C(C=CC(=C1)N)OCC1COC1

The biological activity of 4-Methyl-2-(oxetan-3-yloxy)aniline is primarily attributed to its ability to interact with specific biomolecules, including enzymes and receptors. These interactions can modulate various cellular pathways, leading to significant biological effects.

Key Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can affect cell proliferation and survival.
• Receptor Modulation : It can bind to receptors, influencing signal transduction pathways that regulate cellular responses.

Biological Activity Overview

Recent studies have investigated the biological activity of 4-Methyl-2-(oxetan-3-yloxy)aniline in various contexts:

Anticancer Activity

Research indicates that 4-Methyl-2-(oxetan-3-yloxy)aniline exhibits potential anticancer properties. In vitro studies demonstrated its ability to induce apoptosis in cancer cell lines, particularly in leukemia models. The compound was shown to upregulate pro-apoptotic markers and downregulate anti-apoptotic proteins, suggesting a mechanism that promotes cell death in malignant cells.

Case Study: Acute Myeloid Leukemia (AML)

A phenotypic screening identified 4-Methyl-2-(oxetan-3-yloxy)aniline as a candidate for inducing differentiation in AML cells. The compound increased the expression of differentiation markers such as CD11b while reducing cell viability and proliferation rates (Figure 1). Morphological changes consistent with differentiation were observed, including increased cell size and altered cytoplasmic characteristics.

Comparative Analysis

To better understand the unique properties of 4-Methyl-2-(oxetan-3-yloxy)aniline, it is useful to compare it with structurally similar compounds:

Compound Name	Anticancer Activity	Mechanism of Action
4-Methylbenzenamine	Moderate	Enzyme inhibition
2-(Oxetan-3-yloxy)aniline	Low	Receptor modulation
4-Methyl-2-(oxetan-3-yloxy)aniline	High	Apoptosis induction, differentiation

Pharmacokinetics

The pharmacokinetic profile of 4-Methyl-2-(oxetan-3-yloxy)aniline reveals important information regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that the compound has favorable solubility characteristics and moderate bioavailability.

Key Pharmacokinetic Parameters:

• Absorption : Rapid absorption post-administration.
• Distribution : Widely distributed in tissues; shows potential for blood-brain barrier penetration.
• Metabolism : Primarily metabolized by liver enzymes; potential for drug-drug interactions.
• Excretion : Primarily excreted via urine.